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Compound of Interest

Compound Name: 1,1-Dibromoferrocene

Cat. No.: B15746753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1,1-Dibromoferrocene. The following procedures are designed to ensure a

safe laboratory environment and compliance with standard safety regulations.

Hazard Identification and Personal Protective
Equipment (PPE)
1,1-Dibromoferrocene is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as an irritant, causing skin, eye, and respiratory system

irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to minimize exposure.[2]

Table 1: Personal Protective Equipment (PPE) for Handling 1,1-Dibromoferrocene
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Protection Type Recommended Equipment Standards and Practices

Eye/Face Protection

Chemical safety goggles that

meet ANSI Z87.1 standards.[3]

A face shield should be worn in

situations where splashing is

possible.[4]

Ensure a snug fit to protect

against dust particles and

splashes.

Hand Protection

Chemically resistant gloves

(Nitrile or Neoprene are

recommended for halogenated

organic compounds).[5][6]

Inspect gloves for any signs of

degradation or punctures

before use. Use proper glove

removal technique to avoid

skin contact.

Skin and Body Protection

A long-sleeved lab coat.[2]

Closed-toe shoes must be

worn.[5]

Lab coats should be kept

buttoned.

Respiratory Protection

All handling of 1,1-

Dibromoferrocene solid should

be performed in a certified

chemical fume hood to avoid

inhalation of dust.[2][5]

Ensure the fume hood has

adequate airflow before

beginning work.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1,1-Dibromoferrocene.

Table 2: Physical and Chemical Properties of 1,1-Dibromoferrocene
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Property Value

CAS Number 1293-65-8[7][8]

Molecular Formula C₁₀H₈Br₂Fe[8]

Molecular Weight 343.82 g/mol [8]

Appearance Orange to brown crystalline solid

Melting Point 52-55 °C

Occupational Exposure Limits No data available[1][9]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 1,1-Dibromoferrocene. The following

workflow outlines the necessary steps from preparation to cleanup.
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Operational Workflow for Handling 1,1-Dibromoferrocene

Preparation

Handling

Cleanup

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Chemical Fume Hood

Assemble All Necessary Materials

Weigh 1,1-Dibromoferrocene in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Segregate and Label Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Operational Workflow Diagram
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1,1-Dibromoferrocene.

Put on all required Personal Protective Equipment (PPE) as detailed in Table 1.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment, including spatulas, weighing paper, and reaction

vessels, inside the fume hood.

Handling:

Inside the fume hood, carefully weigh the desired amount of 1,1-Dibromoferrocene onto

weighing paper.

Transfer the solid to the reaction vessel.

Conduct the experiment as per the established research protocol.

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with 1,1-
Dibromoferrocene using an appropriate solvent (e.g., acetone), followed by soap and

water.

Segregate all waste materials as described in the Disposal Plan (Section 4).

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated waste container.

Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
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Proper disposal of 1,1-Dibromoferrocene and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it must be disposed of as hazardous waste.[5]

Waste Segregation and Collection:

Solid Waste: Unused 1,1-Dibromoferrocene, contaminated weighing paper, gloves, and

other solid materials should be placed in a clearly labeled, sealed container for "Halogenated

Organic Solid Waste".

Liquid Waste: Solvents used for cleaning and reaction residues containing 1,1-
Dibromoferrocene should be collected in a separate, sealed container labeled

"Halogenated Organic Liquid Waste".

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.

All waste containers must be properly labeled with the chemical name and hazard warnings

and disposed of through the institution's Environmental Health and Safety (EHS) department.

Emergency Response Plan
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.
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Emergency Response for 1,1-Dibromoferrocene Incident

Small Spill (<1g) Personal Exposure Large Spill (>1g) or Unknown

Alert others in the area

Ensure appropriate PPE is worn

Cover with an inert absorbent material (e.g., sand, vermiculite)

Carefully sweep up and place in a sealed container for disposal

Clean the area with soap and water

Skin Contact: Wash affected area with soap and water for 15 minutes

Seek immediate medical attention

Eye Contact: Immediately flush with water for at least 15 minutes Inhalation: Move to fresh air Evacuate the immediate area

Notify supervisor and EHS

Restrict access to the area

Click to download full resolution via product page

Emergency Response Flowchart

Spill Cleanup Procedure:

Small Spills (less than 1 gram):

Alert personnel in the immediate vicinity.
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Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

vermiculite to avoid generating dust.[10]

Carefully sweep the material into a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills (greater than 1 gram) or spills outside of a fume hood:

Evacuate all non-essential personnel from the area.

Immediately notify your supervisor and the institution's Environmental Health and Safety

(EHS) department.

Restrict access to the spill area.

Await the arrival of trained emergency response personnel.

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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